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For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate elastomeric components is critical in research and pharmaceutical

applications to ensure material integrity and prevent contamination. Butyl rubber (IIR) and its

halogenated counterpart, chlorobutyl rubber (CIIR), are frequently utilized for their low

permeability and good chemical resistance. This guide provides an objective comparison of

their chemical resistance, supported by experimental data, to aid in the selection of the most

suitable material for your specific application.

Executive Summary
Chlorobutyl rubber generally exhibits enhanced chemical resistance compared to standard

butyl rubber, a result of the introduction of chlorine into the polymer structure. This chlorination

increases the polarity of the rubber, leading to better resistance against non-polar solvents and

an overall improvement in resistance to heat, ozone, and certain chemicals. While both

materials demonstrate good resistance to polar solvents and aqueous solutions, chlorobutyl
rubber often provides a superior barrier in more aggressive chemical environments.

Quantitative Comparison of Chemical Resistance
The following tables summarize experimental data comparing the performance of butyl rubber
and chlorobutyl rubber when exposed to various chemicals. The primary metrics for chemical

resistance presented here are the degree of swelling and the change in physical properties

after immersion, as per ASTM D471 guidelines.
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Table 1: Degree of Swelling in Various Chemicals

The degree of swelling indicates the extent to which a material absorbs a liquid. A lower

swelling percentage signifies better resistance. The data below illustrates the reduced swelling

of chlorobutyl rubber (CIIR) with increasing chlorine content compared to standard butyl
rubber (IIR).

Chemical
Medium

Butyl
Rubber (IIR)

Chlorobutyl
Rubber (3
wt% Cl)

Chlorobutyl
Rubber (6
wt% Cl)

Chlorobutyl
Rubber (9
wt% Cl)

Chlorobutyl
Rubber (15
wt% Cl)

Petroleum

Solvent
~175% ~160% ~155% ~140% ~125%

Nitric Acid ~18% ~15% ~13% ~11% ~9%

Toluene ~250% ~225% ~210% ~190% ~170%

Engine

Mineral Oil
~15% ~12% ~10% ~8% ~7%

Data adapted from a study on solvent swelling-induced halogenation of butyl rubber.[1]

Table 2: Change in Physical Properties After Chlorination

Chlorination not only improves chemical resistance but also enhances the mechanical

properties of butyl rubber.

Property Butyl Rubber (IIR)
Chlorobutyl Rubber (15
wt% Cl)

Tensile Strength 0.91 MPa 1.25 MPa

Hardness (Shore A) ~35 ~45

Data adapted from a study on the properties of halogenated butyl rubber.[1]

Qualitative Chemical Resistance Ratings
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This table provides a general overview of the chemical compatibility of butyl and chlorobutyl
rubber with various classes of chemicals.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Class Butyl Rubber (IIR)
Chlorobutyl
Rubber (CIIR)

Remarks

Acids (Dilute) Good to Excellent Excellent

Chlorination improves

resistance to acidic

environments.[2][3][4]

Acids (Concentrated,

Oxidizing)
Unsatisfactory Unsatisfactory to Fair

Generally not

recommended for

strong oxidizing acids.

[2]

Alkalis Good to Excellent Excellent

Both elastomers show

good resistance to

bases.[2][3][4]

Alcohols Good to Excellent Excellent
Highly resistant to

most alcohols.[2]

Ketones (e.g.,

Acetone, MEK)
Good to Excellent Excellent

Good compatibility

with polar solvents.[2]

Esters Good Good to Excellent

Vegetable and Animal

Oils
Good Good to Excellent

Petroleum-based Oils

& Fuels
Poor Poor

Not recommended for

applications with

significant

hydrocarbon

exposure.

Aliphatic

Hydrocarbons
Poor Poor

Aromatic

Hydrocarbons (e.g.,

Toluene)

Poor Poor
Significant swelling

occurs.[1]

Halogenated Solvents Poor Poor
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Water and Steam Good Good to Excellent

Halogenated butyls

show better resistance

to hot air and steam.

[5]

Key Differences and Considerations
Polarity and Solvent Resistance: The introduction of chlorine atoms increases the polarity of

the butyl rubber polymer chain.[1] This increased polarity is a key factor in the improved

resistance of CIIR to non-polar substances like petroleum solvents and oils, as it reduces the

thermodynamic favorability of the solvent molecules penetrating the rubber matrix.[1]

Thermal and Oxidative Stability: Halogenation leads to a more stable polymer backbone,

resulting in better resistance to heat and oxidation compared to non-halogenated butyl
rubber.[1]

Curing and Compatibility: Chlorobutyl rubber has a faster cure rate than standard butyl
rubber and exhibits better compatibility with other unsaturated rubbers.

Pharmaceutical Applications: In pharmaceutical applications, particularly for stoppers and

seals, halogenated butyl rubbers are often preferred.[5] While both chlorobutyl and

bromobutyl rubber are used, bromobutyl is sometimes favored for sensitive biologics due to

a lower potential for extractables and leachables.[6] However, chlorobutyl rubber is a

reliable and widely used material for many parenteral products.[6]

Experimental Protocols
The evaluation of chemical resistance of elastomers is standardized by methods such as ASTM

D471 - Standard Test Method for Rubber Property—Effect of Liquids.

ASTM D471: Test for Effect of Liquids
Objective: To determine the changes in the physical properties of vulcanized rubber after

immersion in a liquid.

Methodology:
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Specimen Preparation: Standardized test specimens of the rubber material are prepared

with specific dimensions (e.g., 25 mm x 50 mm x 2.0 mm). The initial mass, volume, and

physical properties (tensile strength, elongation, hardness) are measured.

Liquid Immersion: The specimens are fully immersed in the test liquid in a closed container

to prevent liquid evaporation.

Controlled Conditions: The immersion is carried out for a specified time period (e.g., 24, 72,

or 168 hours) and at a controlled temperature relevant to the intended application.

Post-Immersion Analysis: After the immersion period, the specimens are removed, blotted

dry, and their properties are re-measured.

Change in Mass: Calculated as a percentage increase from the initial mass.

Change in Volume (Swelling): Determined by the dimensional-change method or by

weighing in a liquid (hydrostatic method). It is reported as a percentage change.

Change in Physical Properties: Tensile strength, elongation at break, and hardness

(Durometer) are measured and compared to the initial values.

Data Reporting: The results are reported as the percentage change in each property.

Elastomer Selection Workflow
The selection of an appropriate elastomer for a specific application is a multi-step process. The

following diagram illustrates a logical workflow for choosing between butyl and chlorobutyl
rubber based on chemical resistance requirements.
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Define Application Requirements
(Chemicals, Temperature, Pressure)

Initial Screening:
Is Butyl Rubber Family Suitable?

(Low Permeability, Good General Resistance)

Assess Chemical Environment

Polar Solvents, Aqueous Solutions,
Dilute Acids/Bases

Mild

Non-Polar Solvents, Oils,
More Aggressive Chemicals

Harsh

Select Butyl Rubber (IIR) Select Chlorobutyl Rubber (CIIR)

Further Evaluation:
- Temperature Resistance
- Mechanical Properties

- Extractables/Leachables

Final Material Selection

Click to download full resolution via product page

Caption: Elastomer selection workflow based on chemical environment.

Conclusion
The chlorination of butyl rubber imparts a demonstrable improvement in its chemical

resistance, particularly against non-polar solvents, and enhances its thermal and oxidative
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stability. For applications involving exposure to a wide range of chemicals or more demanding

conditions, chlorobutyl rubber is often the more robust choice. However, for applications

where the chemical environment is well-defined and consists primarily of polar solvents or

aqueous solutions, standard butyl rubber can be a suitable and cost-effective option. The

selection process should always involve a thorough evaluation of the specific chemical

exposures, temperature conditions, and mechanical requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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